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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of SENTI-202, an investigational,

logic-gated chimeric antigen receptor natural killer (CAR-NK) cell therapy, and its potential

application in leukemia research, with a focus on Acute Myeloid Leukemia (AML). The

information is compiled from publicly available preclinical and clinical trial data.

Introduction
SENTI-202 is an allogeneic, off-the-shelf CAR-NK cell therapy being developed by Senti

Biosciences. It is engineered with a sophisticated logic-gated gene circuit designed to enhance

its efficacy and safety in treating hematologic malignancies. This therapy holds promise for

patients with relapsed or refractory AML, a cancer with a significant unmet medical need.[1]

The key innovation of SENTI-202 lies in its ability to selectively target cancer cells while sparing

healthy hematopoietic stem and progenitor cells. This is achieved through a dual-antigen

targeting system combined with an inhibitory signal receptor.

Mechanism of Action
SENTI-202 utilizes a "logic-gated" approach to precisely identify and eliminate leukemia cells.

The NK cells are engineered to express:
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An activating CAR (aCAR): This receptor is designed to recognize and bind to two well-

validated AML targets: CD33 and FLT3. This "OR-gate" functionality allows SENTI-202 to

target a broader range of AML cells, including both leukemic blasts and leukemic stem cells.

[1]

An inhibitory CAR (iCAR): This receptor recognizes Endomucin (EMCN), a protein

expressed on healthy hematopoietic stem cells but absent on AML cells. This "NOT-gate"

acts as a safety switch, preventing the NK cells from attacking healthy bone marrow cells

and potentially reducing myelosuppression, a common side effect of other cancer therapies.

[1][2]

Calibrated Release Interleukin-15 (crIL-15): This proprietary feature provides cytokine

support to enhance the expansion, persistence, and anti-tumor activity of the CAR-NK cells.

[1]

This multi-faceted design aims to overcome challenges faced by other cell therapies, such as

antigen escape and on-target, off-tumor toxicity.

Data Presentation
The following tables summarize the preliminary clinical trial data for SENTI-202 in patients with

relapsed or refractory hematologic malignancies, primarily AML.

Table 1: Preliminary Efficacy Data from Phase 1 Clinical Trial (NCT06325748)

Outcome Number of Patients Details

Overall Response 5 out of 7 evaluable patients

Includes patients achieving

complete remission and other

positive responses.

Composite Complete

Remission (CRc)
4 out of 7 evaluable patients

All CRc patients were

measurable residual disease

(MRD) negative.

Morphologic Leukemia-Free

State
1 out of 7 evaluable patients

Absence of leukemia cells

under the microscope.
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Data presented at the American Association for Cancer Research (AACR) Annual Meeting

2025.[3][4]

Table 2: Safety Profile from Phase 1 Clinical Trial (n=9)

Adverse Event (Grade 3 or
higher)

Number of Patients Relationship to SENTI-202

Febrile Neutropenia 4
Unrelated or result of

lymphodepletion

Decreased Platelet Count 4
Unrelated or result of

lymphodepletion

Anemia 2
Unrelated or result of

lymphodepletion

Abdominal Pain 2
Unrelated or result of

lymphodepletion

No dose-limiting toxicities were reported, and the maximum tolerated dose was not reached.

No grade 5 (fatal) adverse events occurred.[4]

Experimental Protocols
The following are generalized protocols for key experiments relevant to the study of CAR-NK

cell therapies like SENTI-202. The specific protocols for the manufacturing and quality control

of SENTI-202 are proprietary to Senti Biosciences.

Protocol 1: In Vitro Cytotoxicity Assay
This protocol outlines a standard chromium-51 (⁵¹Cr) release assay to evaluate the cytotoxic

activity of CAR-NK cells against leukemia target cells.

Materials:

SENTI-202 CAR-NK cells (effector cells)

Leukemia cell lines expressing CD33 and/or FLT3 (e.g., MV4-11, MOLM-13) (target cells)
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Complete RPMI-1640 medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

⁵¹Cr-sodium chromate

Scintillation fluid and counter

Procedure:

Target Cell Labeling:

1. Resuspend 1 x 10⁶ target cells in 100 µL of complete medium.

2. Add 100 µCi of ⁵¹Cr and incubate for 1-2 hours at 37°C, mixing gently every 30 minutes.

3. Wash the labeled cells three times with complete medium to remove excess ⁵¹Cr.

4. Resuspend the cells at a concentration of 1 x 10⁵ cells/mL.

Co-culture:

1. Plate 100 µL of labeled target cells (1 x 10⁴ cells) into each well of a 96-well U-bottom

plate.

2. Add effector cells (SENTI-202) at various effector-to-target (E:T) ratios (e.g., 10:1, 5:1,

1:1).

3. For control wells, add medium only (spontaneous release) or 1% Triton X-100 (maximum

release).

4. Incubate the plate for 4 hours at 37°C.

Measurement of ⁵¹Cr Release:

1. Centrifuge the plate at 300 x g for 5 minutes.
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2. Carefully transfer 100 µL of supernatant from each well to a new tube containing

scintillation fluid.

3. Measure the radioactivity (counts per minute, CPM) using a scintillation counter.

Calculation of Cytotoxicity:

Percent specific lysis = [(Experimental release - Spontaneous release) / (Maximum

release - Spontaneous release)] x 100

Protocol 2: Flow Cytometry Analysis of CAR Expression
and Target Cell Killing
This protocol describes how to assess CAR expression on NK cells and their ability to kill target

cells using flow cytometry.

Materials:

SENTI-202 CAR-NK cells

Target leukemia cells

Antibodies: Anti-CD56, Anti-CAR (specific to the CAR construct), Anti-CD33, Anti-FLT3

Viability dye (e.g., 7-AAD or Propidium Iodide)

Annexin V

FACS buffer (PBS with 2% FBS)

Flow cytometer

Procedure:

CAR Expression:

1. Wash 1 x 10⁶ SENTI-202 cells with FACS buffer.

2. Stain with fluorescently labeled anti-CD56 and anti-CAR antibodies for 30 minutes on ice.
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3. Wash the cells and resuspend in FACS buffer.

4. Analyze using a flow cytometer to determine the percentage of CD56+ CAR+ cells.

In Vitro Killing Assay:

1. Co-culture SENTI-202 cells with target leukemia cells at a defined E:T ratio for a specified

time (e.g., 4 or 24 hours).

2. Harvest the cells and wash with Annexin V binding buffer.

3. Stain the cells with antibodies against a leukemia-specific marker (to distinguish from NK

cells), Annexin V, and a viability dye.

4. Analyze by flow cytometry. The percentage of Annexin V-positive and viability dye-positive

cells within the leukemia cell population represents the level of apoptosis and cell death

induced by the CAR-NK cells.

Visualizations
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Caption: Mechanism of action of SENTI-202 CAR-NK cell therapy.
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Caption: General experimental workflow for in vitro evaluation of SENTI-202.
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Caption: Simplified workflow of the SENTI-202 Phase 1 clinical trial.
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To cite this document: BenchChem. [Application Notes and Protocols for SENTI-202 in
Leukemia Cell Line Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017835#saenta-application-in-leukemia-cell-line-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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